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Compound of Interest

Compound Name:
(S)-2-aminopropanamide

hydrochloride

Cat. No.: B555106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (S)-2-aminopropanamide hydrochloride, a

key biochemical reagent and pharmaceutical intermediate. It covers its nomenclature,

physicochemical properties, synthesis protocols, and its role in various applications.

Nomenclature and Identification
(S)-2-aminopropanamide hydrochloride is an organic compound derived from the amino

acid L-alanine. Due to its specific stereochemistry and salt form, it is referred to by a variety of

names in literature and commercial listings. Accurate identification is crucial for procurement,

synthesis, and regulatory purposes.

A comprehensive list of synonyms and identifiers is provided below.
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Identifier Type Identifier Source

Systematic Name
(S)-2-aminopropanamide

hydrochloride
N/A

IUPAC Name

(2S)-2-

aminopropanamide;hydrochlori

de

[1][2]

Common Synonym L-Alaninamide hydrochloride [1][2][3][4][5][6][7][8][9]

CAS Number 33208-99-0 [1][2][4]

EC Number 608-843-1 [1][8]

Molecular Formula C3H9ClN2O [1][2][3]

InChI Key
FIAINKIUSZGVGX-

DKWTVANSSA-N
[1][2]

SMILES C--INVALID-LINK--N.Cl [1]

Other Names H-Ala-NH2.HCl [1][2][3]

(S)-2-Aminopropionamide

hydrochloride
[2][3][5]

L-alanine amide hydrochloride [1][2][3]

Ala-NH2 HCl [1]

Physicochemical Properties
The physical and chemical characteristics of (S)-2-aminopropanamide hydrochloride are

essential for its handling, formulation, and application in experimental settings. It typically

appears as a white to light yellow or off-white crystalline powder.[3][7][9][10]
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Property Value Source

Molar Mass 124.57 g/mol [1][2][3]

Melting Point 167-172°C [10]

196-199°C [8]

212-217°C [3]

Boiling Point 269.7°C at 760 mmHg [3]

Density ~1.307 g/cm³ [10]

Solubility

Soluble in water; slightly

soluble in methanol and

ethanol; insoluble in ether or n-

butanol.

[3][10]

Specific Rotation [α] +11° (c=1, MeOH) [3]

pH ~4.5 [10]

Note: Reported melting points vary across different sources, which may be due to differences

in purity and measurement conditions.

Experimental Protocols and Synthesis
(S)-2-aminopropanamide hydrochloride serves as a crucial intermediate in organic and

pharmaceutical synthesis.[3][10] One common application is in the preparation of novel amide

derivatives and peptide-based drugs.[7][8][10]

General Synthesis from L-alanine:

A widely cited method for synthesizing L-alaninamide hydrochloride involves a two-step "one-

pot" process starting from L-alanine. This method is efficient and avoids the need to isolate the

intermediate ester.
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Step 1: Esterification

Step 2: Aminolysis & Isolation

L-alanine +
Methanol

Add Thionyl Chloride (SOCl2)
dropwise (T < 35°C)

Reflux to form
L-alanine methyl ester HCl

& remove SO2

Cool reaction mixture
(ice bath, T < 20°C)

Intermediate
(One-Pot)

Pass Ammonia (NH3) gas
into the mixture

Seal and react
(20h at room temp)

Concentrate & Crystallize
(add acetone)

(S)-2-aminopropanamide HCl
(White Crystals)

Click to download full resolution via product page

Applications stemming from the core compound.
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Safety and Handling
According to GHS classifications, (S)-2-aminopropanamide hydrochloride may cause skin

irritation, serious eye irritation, and respiratory irritation. [1][11]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat. [12]* Handling: Handle in a well-ventilated area to avoid

inhalation of dust. Avoid contact with skin and eyes. [3][12]* Storage: Store in a cool, dry

place (recommended 2-8°C) in a tightly sealed container. [8]The compound can be

hygroscopic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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